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Compound of Interest

Compound Name: Diphenylphosphinate

Cat. No.: B8688654

For Researchers, Scientists, and Drug Development Professionals

Diphenylphosphinates are a class of organophosphorus compounds characterized by a
central phosphorus atom double-bonded to an oxygen atom and single-bonded to two phenyl
groups and an ester functional group. These compounds and their parent acid,
diphenylphosphinic acid, are of significant interest in various scientific fields, including organic
synthesis, materials science, and particularly in drug development due to their roles as
intermediates and as active pharmacophores. This technical guide provides a comprehensive
overview of the core physical and chemical properties of diphenylphosphinic acid and several
of its key esters, namely ethyl diphenylphosphinate, phenyl diphenylphosphinate, and
pentafluorophenyl diphenylphosphinate.

Core Physical and Chemical Properties

The physical and chemical properties of diphenylphosphinates are primarily influenced by the
nature of the ester group attached to the phosphorus atom. The following tables summarize the
key quantitative data for diphenylphosphinic acid and its ethyl, phenyl, and pentafluorophenyl
esters.

Table 1: Physical and Chemical Properties of Diphenylphosphinic Acid and Selected
Diphenylphosphinate Esters
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Diphenylphos

Ethyl

Phenyl

Pentafluoroph
enyl

Propert Diphenylphos Diphenylphos
S phinic Acid p oM p ot Diphenylphos
phinate phinate .
phinate
138687-69-1[5]
CAS Number 1707-03-5[1][2] 1733-55-7[3] 1706-96-3[4] ]
Molecular C12H1102P[1][2] C1sH10Fs02P[5]
C14H1502P[3] C1sH1502P[4]
Formula [7] [8]
] 218.19 g/mol [1] 384.24 g/mol [5]
Molecular Weight 246.24 g/mol [3] 294.3 g/mol [4]
[71[] [618]
) ] Colorless to light White crystalline
Appearance White solid[1] o -
yellow liquid[10] powder[8]
Melting Point 193-195 °C[1][2] - - 47-60 °C[6][7][8]
- _ 179-180 °C at 14 192-193 °C at 11
Boiling Point 334 °C[1] -
mmHg[10] mmHg[11]
) 1.066 g/mL at 25
Density 1.331 g/cm3[1] - -
°C[10][12]
pKa 2.30[1] - - -
Very soluble in
- water[1]. Soluble  Soluble in
Solubility - -

in0.1M
NaOHI[9].

chloroform[12].

Experimental Protocols
Synthesis of Diphenylphosphinate Esters

A general and widely used method for the synthesis of diphenylphosphinate esters involves

the reaction of diphenylphosphinic chloride with the corresponding alcohol in the presence of a

base to neutralize the HCI byproduct.[13]

General Protocol for Esterification:
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» Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon or nitrogen)
is charged with the desired alcohol and a suitable anhydrous solvent (e.g., diethyl ether or
toluene).

» Addition of Base: An appropriate base (e.qg., triethylamine or pyridine) is added to the alcohol
solution.

» Addition of Diphenylphosphinic Chloride: A solution of diphenylphosphinic chloride in the
same anhydrous solvent is added dropwise to the stirred alcohol-base mixture at a controlled
temperature (often 0 °C to room temperature).

e Reaction: The reaction mixture is stirred for a specified period, which can range from a few
hours to overnight, and the progress is monitored by thin-layer chromatography (TLC).

o Workup: The resulting precipitate (e.g., triethylamine hydrochloride) is removed by filtration.
The filtrate is then washed sequentially with dilute acid (e.g., 1 M HCI), saturated sodium
bicarbonate solution, and brine.

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., NazSOa or
MgSO0a), filtered, and the solvent is removed under reduced pressure. The crude product is
then purified by a suitable method, such as distillation under reduced pressure or column
chromatography on silica gel.

Example: Synthesis of Pentafluorophenyl Diphenylphosphinate (FDPP)

Pentafluorophenyl diphenylphosphinate can be prepared from diphenylphosphinic chloride
and pentafluorophenol in the presence of imidazole.[5][6][7]

Spectroscopic Data

The structural elucidation and characterization of diphenylphosphinates rely heavily on
spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS).

Table 2: Spectroscopic Data of Diphenylphosphinic Acid
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Technique Data

Spectra available, typically showing multiplets

1H NMR

for the phenyl protons.[14]
13C NMR Spectra available.[9][14]

Spectra available, providing a characteristic
3P NMR chemical shift for the phosphinate phosphorus

atom.[14][15]

R Spect Characteristic absorptions for P=0, P-O-C, and
ectrosco
P Py P-C (phenyl) bonds are expected.

M Spect . The molecular ion peak and characteristic
ass Spectrometry _
fragmentation patterns can be observed.

Note: Detailed, assigned spectral data for the specific esters are not consistently available in
public databases. Researchers should acquire and interpret spectra for their specific samples.

Chemical Reactivity and Applications

Diphenylphosphinates are versatile reagents in organic synthesis. The pentafluorophenyl
ester (FDPP) is a notable example, widely used as a coupling reagent in peptide synthesis.[5]
[6] It facilitates the formation of amide bonds with minimal racemization.[6][7][16]

Role in Peptide Synthesis

The use of FDPP in peptide synthesis involves the activation of a carboxylic acid group, making
it susceptible to nucleophilic attack by the amino group of another amino acid.
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Peptide bond formation using FDPP as a coupling agent.

Inhibition of Serine Proteases

Diaryl a-aminoalkylphosphonates are recognized as potent and selective mechanism-based
inhibitors of serine proteases.[17] Their inhibitory action involves the formation of a stable,
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covalent adduct with the serine residue in the enzyme's active site, mimicking the tetrahedral
transition state of peptide bond hydrolysis.[1][17]

Serine Protease
(Active Site with Ser-OH)

Diphenylphosphonate
Inhibitor

Nucleophilic Attack
Enzyme-Inhibitor by Serine OH Phosphonylated Enzyme Hydrolysis Aged Phosphonylated
Complex (Inactive) Enzyme (Irreversible)

Phenol Second Phenol
(Leaving Group) (Leaving Group)

Click to download full resolution via product page

Mechanism of serine protease inhibition by a diphenylphosphonate.

Applications in Drug Development

The unique chemical properties of diphenylphosphinates make them valuable in drug design
and development.[18][19] Their ability to act as stable mimics of the transition state of amide
and ester hydrolysis makes them effective as enzyme inhibitors.[19] Furthermore, their utility as
coupling agents in the synthesis of peptides and other complex molecules is crucial for the
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development of new therapeutic agents.[20] The phosphinate functional group is found in
several pharmacologically important molecules.[18]

Conclusion

Diphenylphosphinates are a versatile class of organophosphorus compounds with a rich
chemistry that lends itself to a variety of applications, from organic synthesis to medicinal
chemistry. Their physical and chemical properties can be tuned by modifying the ester group,
allowing for the design of reagents and molecules with specific functionalities. The ability of
certain diphenylphosphinates to act as efficient coupling agents and potent enzyme inhibitors
underscores their importance in contemporary chemical and pharmaceutical research. This
guide provides a foundational understanding of these compounds for researchers and
professionals working at the forefront of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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